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Introduction

LSM10 (U7 small nuclear RNA associated) is a protein that plays a crucial role in histone pre-
MRNA 3'-end processing, a fundamental step in the regulation of gene expression and cell
cycle progression.[1][2][3] As a component of the U7 small nuclear ribonucleoprotein (SnRNP)
complex, LSM10's interactions with other proteins are critical for its function.[4][5] Identifying
the interacting partners of LSM10 is key to understanding its regulatory mechanisms and its
role in various cellular processes. Co-immunoprecipitation (Co-IP) is a powerful and widely
used technique to study protein-protein interactions in their cellular context.[6][7][8][9][10] This
document provides a detailed protocol for the Co-IP of endogenous LSM10 to identify its
interacting proteins, along with data presentation guidelines and visualizations of the
experimental workflow and relevant signaling pathways.

Data Presentation: LSM10 Interacting Proteins
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The following table summarizes known and potential interacting partners of LSM10 identified
through various methods, including affinity purification followed by mass spectrometry.
Quantitative data from specific Co-IP experiments can be generated and added to this table to
compare the relative abundance of interacting partners under different experimental conditions.

Interacting Protein Method of Identification Functional Relevance

) o Core component of the U7
Co-immunoprecipitation, _ .
LSM11 _ snRNP, essential for histone
Yeast-2-Hybrid )
pre-mRNA processing.[11]

Component of the Lsm1-7 and
LSM3 Yeast-2-Hybrid Lsm2-8 complexes involved in
RNA processing.[1]

Involved in the assembly of

SMN Co-immunoprecipitation

SNRNPs.[5][11]
SNRPB, SNRPD3, SNRPE, Affinity Purification-Mass Core Sm proteins of the U7
SNRPF, SNRPG Spectrometry snRNP.[5]

Chaperone protein involved in
CLNS1A (pICIn) Co-immunoprecipitation the assembly of Sm proteins

onto snRNAs.[5]

Component of the histone pre-
FLASH Co-immunoprecipitation MRNA 3' end processing

machinery.[3]

Experimental Protocols: Co-immunoprecipitation of
LSM10

This protocol outlines the steps for immunoprecipitating endogenous LSM10 from cell lysates
to identify interacting proteins.

Materials and Reagents:

e Cell Culture: Human cell line expressing LSM10 (e.g., HelLa, 293T)
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» Antibodies:

o Anti-LSM10 antibody (for immunoprecipitation)

o Normal IgG from the same species as the IP antibody (negative control)
» Buffers and Solutions:

o PBS (Phosphate-Buffered Saline): 137 mM NaCl, 2.7 mM KCI, 10 mM Na2HPO4, 1.8 mM
KH2PO4, pH 7.4

o Lysis Buffer: 50 mM Tris-HCI pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with freshly
added protease inhibitor cocktail.

o Wash Buffer: Same as Lysis Buffer but with a lower concentration of detergent (e.g., 0.1%
NP-40).

o Elution Buffer: 100 mM Glycine-HCI, pH 2.5 or 2x Laemmli sample buffer.
o Beads: Protein A/G magnetic beads or agarose beads.
Protocol:
e Cell Lysis:

1. Culture cells to 80-90% confluency.

2. Wash cells twice with ice-cold PBS.

3. Add ice-cold Lysis Buffer to the cells and incubate on ice for 30 minutes with occasional
vortexing.

4. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.
5. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.
6. Transfer the supernatant (cell lysate) to a new pre-chilled tube.

7. Determine the protein concentration of the lysate using a Bradford or BCA assay.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Pre-clearing the Lysate (Optional but Recommended):
1. Add Protein A/G beads to the cell lysate.
2. Incubate for 1 hour at 4°C with gentle rotation.

3. Pellet the beads by centrifugation or using a magnetic rack and discard the beads. This
step reduces non-specific binding.[10]

e Immunoprecipitation:

1. To the pre-cleared lysate, add the anti-LSM10 antibody. For the negative control, add the
same amount of normal IgG to a separate tube of lysate.

2. Incubate overnight at 4°C with gentle rotation to allow the formation of antibody-antigen
complexes.

3. Add Protein A/G beads to each tube and incubate for 2-4 hours at 4°C with gentle rotation
to capture the immune complexes.

e Washing:
1. Pellet the beads and discard the supernatant.

2. Wash the beads three to five times with ice-cold Wash Buffer. With each wash, resuspend
the beads, incubate for 5 minutes, and then pellet the beads.

e Elution:
1. After the final wash, remove all supernatant.

2. Elute the protein complexes from the beads by adding Elution Buffer and incubating for
10-15 minutes at room temperature.

3. Alternatively, add 2x Laemmli sample buffer and boil for 5-10 minutes to elute and
denature the proteins for subsequent SDS-PAGE analysis.

4. Pellet the beads and collect the supernatant containing the eluted proteins.
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e Analysis:

1. The eluted proteins can be analyzed by SDS-PAGE and Western blotting to confirm the
presence of LSM10 and known interactors.

2. For the identification of novel interacting proteins, the eluate can be subjected to mass
spectrometry analysis.[8]

Visualizations
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Caption: Co-immunoprecipitation workflow for identifying LSM10 interacting proteins.
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Caption: LSM10's role in the histone pre-mRNA 3' end processing pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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